3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride
Description
Scientific Research Applications
Synthesis of N-Heterocycles
Chiral sulfinamides, like tert-butanesulfinamide, are pivotal in the stereoselective synthesis of amines and their derivatives, providing access to diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds are crucial in natural products and therapeutically relevant compounds, indicating a potential area of application for 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride in medicinal chemistry and drug synthesis (Philip et al., 2020).
Insecticidal Activity
Compounds from the Piper spp. have shown significant insecticidal activities. The secondary compounds, especially piperamides, play a role in controlling pests, suggesting that similar compounds, potentially including 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride, could be explored for biopesticide applications (Scott et al., 2007).
Water Treatment and Desalination
Semi-aromatic polyamide membranes, particularly those involving piperazine-based compounds, have been utilized in reverse osmosis and nanofiltration for water treatment and desalination. This highlights a potential application in the development of advanced filtration membranes for environmental engineering (Gohil & Ray, 2017).
Antimicrobial and Anticancer Activities
Benzimidazole and related compounds exhibit diverse biological activities, including antimicrobial and anticancer properties. Given the structural similarity, 3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride could potentially be investigated for such biological activities (Boča et al., 2011).
Prokinetic Agent in Gastrointestinal Disorders
Cisapride, a substituted piperidinyl benzamide, has been utilized as a prokinetic agent in treating gastrointestinal motility disorders. This suggests potential gastrointestinal applications for structurally related compounds (McCallum et al., 1988).
properties
IUPAC Name |
3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O.2ClH/c13-11-8-15-5-3-10(11)12(17)16-7-9-2-1-4-14-6-9;;/h3,5,8-9,14H,1-2,4,6-7H2,(H,16,17);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVSNEKWYIGROBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CNC(=O)C2=C(C=NC=C2)Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(piperidin-3-ylmethyl)pyridine-4-carboxamide dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide](/img/structure/B2932328.png)
![4-[(1R,3S)-3-Bromocyclohexyl]-1,2-difluorobenzene](/img/structure/B2932329.png)
![1-(3,4-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane](/img/structure/B2932330.png)
![N-(3-chlorophenyl)-1-(2-fluorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide](/img/structure/B2932331.png)
![N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]imidazo[1,2-b]pyridazine-6-carboxamide](/img/structure/B2932335.png)
